Piperidin-1-yl-[4-[3-(trifluoromethyl)pyridin-2-yl]morpholin-2-yl]methanone

• IUPAC Name: piperidin-1-yl-[4-[3-(trifluoromethyl)pyridin-2-yl]morpholin-2-yl]methanone
• InChI: InChI=1S/C16H20F3N3O2/c17-16(18,19)12-5-4-6-20-14(12)22-9-10-24-13(11-22)15(23)21-7-2-1-3-8-21/h4-6,13H,1-3,7-11H2
• InChI Key: IBEPHXOWKBIYRL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2CN(CCO2)C3=C(C=CC=N3)C(F)(F)F
• Molecular Formula: C16H20F3N3O2
• Molecular Weight: 343.34 g/mol

Description

The compound appears to contain several functional groups including a piperidine ring, a morpholine ring, and a trifluoromethyl group attached to a pyridine ring. These groups are common in many pharmaceuticals and biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or patents, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The trifluoromethyl group would add electron-withdrawing character, potentially affecting the reactivity of the compound.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific arrangement of its functional groups. The piperidine and morpholine rings are often involved in nucleophilic reactions, while the pyridine ring can participate in electrophilic substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of nitrogen in the piperidine and morpholine rings might increase the compound’s polarity and potentially its solubility in water.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Compounds containing piperidine and pyridine rings are found in a variety of drugs, suggesting that this compound might interact with multiple biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure.

Future Directions

The potential applications of this compound would likely depend on its biological activity. If it shows promising activity in preliminary tests, it could be further optimized and potentially developed into a new drug.